N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-[1,1'-biphenyl]-4-carboxamide
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Description
Molecular Structure Analysis
The molecular structure of “N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-[1,1’-biphenyl]-4-carboxamide” is complex, with a spirocyclic structure present in the 1,4-dioxaspiro[4.4]nonan-2-ylmethyl group . The biphenyl-4-carboxamide group is a common motif in organic chemistry, known for its stability and reactivity .Scientific Research Applications
- Environmental Research
- Summary of Application : “N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-[1,1’-biphenyl]-4-carboxamide” may have applications in environmental research. It has been shown to exhibit antibacterial and antifungal activity, and may have potential uses in pollution management and sustainability.
- Summary of Application : This compound may have applications in the field of materials science . It could be used in the fabrication of bionic superhydrophobic surfaces on hydrophilic smooth materials .
- Methods of Application : The process involves preparing micro/nanostructures and chemical modification . The specific methods of application or experimental procedures were not detailed in the sources I found.
- Summary of Application : “N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-[1,1’-biphenyl]-4-carboxamide” may have applications in the field of environmental science and pollution research . It could be used in the synthesis of nano-TiO2, which has numerous applications .
- Methods of Application : The synthesis routes and the variables that affect the size and crystallinity of nano-TiO2 have been discussed in detail .
Materials Science
Environmental Science and Pollution Research
- Summary of Application : This compound may have applications in the field of chemotherapy . It could be used in the synthesis of a new class of targeted Cu supplements to sensitize disulfiram (DSF, an FDA-approved alcohol-abuse drug) for the effective treatment of cancer .
- Methods of Application : The process involves the use of porphyrin-based metal–organic frameworks, Sm-TCPP, with strong binding ability to Cu (II) due to their coordination interactions .
- Results or Outcomes : The results or outcomes of these potential applications were not specified in the sources I found. However, the effectiveness of such substances is typically measured in terms of their ability to sensitize DSF for the effective treatment of cancer .
- Summary of Application : “N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-[1,1’-biphenyl]-4-carboxamide” may have applications in the field of environmental remediation . It could be used in the synthesis of siderophores, which are a class of small molecules renowned for their high iron binding capacity, essential for all life forms requiring iron .
- Methods of Application : The synthesis routes and the variables that affect the size and crystallinity of siderophores have been discussed in detail .
- Results or Outcomes : The results or outcomes of these potential applications were not specified in the sources I found. However, the effectiveness of such substances is typically measured in terms of their ability to synthesize siderophores .
Chemotherapy
Environmental Remediation
Polymorphism
properties
IUPAC Name |
N-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)-4-phenylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23NO3/c23-20(22-14-19-15-24-21(25-19)12-4-5-13-21)18-10-8-17(9-11-18)16-6-2-1-3-7-16/h1-3,6-11,19H,4-5,12-15H2,(H,22,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSOGWRPOMXNCBT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(C1)OCC(O2)CNC(=O)C3=CC=C(C=C3)C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-[1,1'-biphenyl]-4-carboxamide |
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